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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542

An In-depth Technical Guide to
Tributyl(iodomethyl)stannane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tributyl(iodomethyl)stannane, a versatile reagent in organic synthesis. The
information is curated for researchers, scientists, and professionals in drug development, with a
focus on delivering precise data and actionable experimental insights.

Core Physical and Chemical Properties

Tributyl(iodomethyl)stannane is a dense, high-boiling liquid, largely insoluble in water but
soluble in many organic solvents.[1] Its key physical and chemical identifiers and properties are
summarized below for quick reference.
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Property Value Source(s)
CAS Number 66222-29-5 [2]
Molecular Formula C13H29ISn [2][3][4]
Molecular Weight 430.97 g/mol [2]
Appearance Colorless to light yellow liquid [51[6]
Boiling Point 106 °C at 0.05 Torr [516]17]
) ~1.514 g/cm? (for the related
Density ] S [1]
Tributyltin iodide)
Soluble in organic solvents
. (e.g., toluene,
Solubility ] [1]
dichloromethane, chloroform);
Insoluble in water.[1]
Decomposes over time when
Stability stored neat at ambient [8]
temperature.[8]
Recommended to be stored as
a degassed 1 M solution in
Storage hexanes at —10 °C and used [8]

within a few days for best

results.[8]

Spectroscopic Data

Detailed spectroscopic information is crucial for the identification and characterization of

Tributyl(iodomethyl)stannane.
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Spectrum Type Key Peaks/Shifts (0)

0.90 (t, J = 7.3 Hz, 9H), 0.96—1.00 (m, 6H), 1.32
1H NMR (CDCls, 400 MHz) (dg, J = 14.2, 7.2 Hz, 6H), 1.49-1.57 (m, 6H),
1.94 (t, J(117/119Sn-1H) = 18.0 Hz, 2H)[8]

13C NMR (CDCls, 101 MHz) 10.8, 13.8, 27.4, 29.0[8]

2954, 2924, 2871, 2848, 1739, 1456, 1375,
IR (film, cm~2) 1365, 1228, 1217, 875, 692, 664, 588, 515,
456[8]

Chemical Reactivity and Applications

Tributyl(iodomethyl)stannane is a valuable reagent primarily utilized for the introduction of a
methyl group bearing a leaving group, which can be further transformed. Its reactivity is
centered around the carbon-tin and carbon-iodine bonds.

The compound serves as a precursor to more reactive nucleophiles through tin-lithium
exchange.[9] This transformation generates a highly reactive organolithium species that can
participate in a variety of carbon-carbon bond-forming reactions, such as additions to carbonyl
compounds.
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Tin-Lithium Exchange and Subsequent Reaction

Tributyl(iodomethyl)stannane n-Butyllithium
(BusSnCHz2l) (n-BulLi)

Jransmetalation

Tributyl(lithiomethyl)stannane Electrophile
(BusSnCH:Li) (e.g., R2C=0)

Nucleophilic Addition

Addition Product
(R2C(OH)CH2SnBus3)

Click to download full resolution via product page

Tin-Lithium Exchange and Reaction Pathway

Furthermore, the iodine atom can act as a leaving group in nucleophilic substitution reactions,
allowing for the introduction of the tributylstannylmethyl moiety onto various substrates.[1] This
makes it a useful reagent for preparing other functionalized organostannanes.

Experimental Protocols

Synthesis of Tributyl(iodomethyl)stannane from
Tributyl(chloromethyl)stannane

This protocol is adapted from a procedure published in Organic Syntheses.[8]
Materials:
 Tributyl(chloromethyl)stannane

e Sodium iodide (Nal)
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e Acetone

¢ Hexanes

 Silica gel

Procedure:

A solution of tributyl(chloromethyl)stannane in acetone is treated with an excess of sodium
iodide.

e The reaction mixture is stirred at room temperature. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

e Upon completion, the solvent is removed under reduced pressure.

e The resulting residue is suspended in hexanes and filtered through a plug of silica gel to
remove inorganic salts.

e The filtrate is concentrated under reduced pressure to yield Tributyl(iodomethyl)stannane
as a colorless 0il.[8]
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Synthesis Workflow

Reaction

Tributyl(chloromethyl)stannane

in Acetone Sodium lodide

Workup & Purification

Remove Acetone
(Rotary Evaporation)

Suspend in Hexanes

Filter through Silica Gel

Concentrate Filtrate

Tributyl(iodomethyl)stannane

Click to download full resolution via product page

Synthesis of Tributyl(iodomethyl)stannane
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Purification

Purification is typically achieved by filtration through silica gel to remove inorganic byproducts,
followed by removal of the solvent under reduced pressure.[8] For higher purity, column
chromatography on silica gel using hexanes as the eluent can be performed.[8]

Safety and Handling

Tributyl(iodomethyl)stannane, like other organotin compounds, is toxic and should be
handled with appropriate safety precautions.

e Hazards: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation.
May cause damage to organs through prolonged or repeated exposure. Very toxic to aquatic
life with long lasting effects.

o Precautions: Work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of vapors
and contact with skin and eyes.

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

This guide is intended for informational purposes only and should not be used as a substitute
for a comprehensive risk assessment before handling this chemical. Always refer to the latest
Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical properties of
Tributyl(iodomethyl)stannane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310542#physical-and-chemical-properties-of-
tributyl-iodomethyl-stannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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